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Compound of Interest

Compound Name: 14-Demethyl-lanosterol-d6

Cat. No.: B15556807

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential safety

and logistical information for the proper disposal of 14-Demethyl-lanosterol-d6, a deuterated

natural sterol.

While a specific Safety Data Sheet (SDS) for 14-Demethyl-lanosterol-d6 is not readily

available, data from its non-deuterated analogue, Lanosterol, indicates that it is not classified

as a hazardous substance.[1] The disposal procedures outlined below are based on this

information and general best practices for non-hazardous solid chemical waste in a laboratory

setting.

Hazard Assessment and Data
The hazard profile of the non-deuterated analogue, Lanosterol, provides a basis for handling

14-Demethyl-lanosterol-d6. The following table summarizes the key hazard ratings, which are

consistently low across standard safety metrics.
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Hazard Classification Rating System

Health Hazard 0 NFPA/HMIS

Fire Hazard 0 NFPA/HMIS

Reactivity Hazard 0 NFPA/HMIS

GHS Classification
Not a hazardous substance or

mixture
GHS

Water Hazard Class 1 (Slightly hazardous for water)

NFPA: National Fire Protection Association; HMIS: Hazardous Materials Identification System;

GHS: Globally Harmonized System of Classification and Labelling of Chemicals.

Step-by-Step Disposal Protocol
Adherence to a structured disposal protocol is crucial for maintaining a safe laboratory

environment.

1. Initial Assessment:

Confirm that the 14-Demethyl-lanosterol-d6 waste is not mixed with any hazardous

substances. If it is, the entire mixture must be treated as hazardous waste.

Consult your institution's specific guidelines for non-hazardous chemical waste disposal, as

local regulations may vary.

2. Packaging for Disposal:

Ensure the 14-Demethyl-lanosterol-d6, which is typically a powder, is in a securely sealed

container to prevent dust inhalation.

The original product vial is often the most suitable primary container.

Place the primary container into a larger, durable, and clearly labeled secondary container.
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The label on the secondary container should clearly state "Non-Hazardous Laboratory

Waste" and identify the contents (14-Demethyl-lanosterol-d6).

3. Final Disposal:

Do not place the container in common laboratory trash bins that are handled by custodial

staff.

Laboratory personnel should transport the securely packaged and labeled waste directly to

the designated non-hazardous solid waste collection area or dumpster.[2]

For empty containers that previously held 14-Demethyl-lanosterol-d6, deface the original

label to avoid confusion and dispose of them as regular laboratory glass or plastic waste,

unless institutional policy dictates otherwise.

Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the correct disposal path for

14-Demethyl-lanosterol-d6.
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Disposal Decision Workflow for 14-Demethyl-lanosterol-d6
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Caption: Logical workflow for the proper disposal of 14-Demethyl-lanosterol-d6.

By following these procedures, researchers can ensure the safe and compliant disposal of 14-
Demethyl-lanosterol-d6, contributing to a secure and environmentally responsible laboratory

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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